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Compound Name: Europium oxide

Cat. No.: B072839

For Researchers, Scientists, and Drug Development Professionals

Europium (1) oxide (EuO), a rare-earth chalcogenide, has garnered significant attention within
the scientific community for its unique ferromagnetic and semiconducting properties,
particularly at cryogenic temperatures. This technical guide provides an in-depth exploration of
the low-temperature magnetic characteristics of EuO, detailing its magnetic ordering, the
influence of stoichiometry and doping, and the experimental protocols used for its
characterization.

Core Magnetic Properties of Europium Oxide

Europium oxide crystallizes in a face-centered cubic (FCC) rocksalt structure.[1] At low
temperatures, it undergoes a phase transition from a paramagnetic to a ferromagnetic state.
This transition is characterized by the spontaneous alignment of the magnetic moments of the
Eu2* ions. The primary magnetic interaction is a positive exchange between nearest-neighbor
europium atoms.[2]

The key magnetic properties of pristine and modified Europium Oxide at low temperatures are
summarized in the table below.
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The Role of Stoichiometry and Doping

The magnetic properties of Europium Oxide are highly sensitive to its stoichiometry and the
presence of dopants.

Non-Stoichiometric EuO: The introduction of excess Europium (Eu-rich films) or oxygen
vacancies leads to a significant increase in the Curie temperature.[3][7] This enhancement is
attributed to the presence of free electrons, which mediate an additional indirect exchange
interaction between the Eu?* ions, a phenomenon known as the Ruderman-Kittel-Kasuya-
Yosida (RKKY) interaction. For instance, co-evaporation of Eu and Eu20s3 with a specific ratio
can elevate the TC to as high as 117 K.[7]

Doping with Trivalent Rare-Earth Elements: Doping EuO with trivalent rare-earth elements like
Gadolinium (Gd) and Lutetium (Lu) also introduces extra conduction electrons, leading to a
substantial increase in the Curie temperature.[1] Gd-doped EuO, in particular, has shown a TC
of over 120 K.[1] Theoretical studies suggest a maximum possible TC of around 150 K with
optimal Gd doping.[4]
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Experimental Characterization of Magnetic
Properties

A suite of sophisticated experimental techniques is employed to probe the low-temperature
magnetic properties of Europium Oxide.

Synthesis of Europium Oxide

High-quality Europium Oxide samples, both in bulk single crystal and thin film forms, are

essential for accurate magnetic characterization.

o Bulk Single Crystal Growth: Large, single-phase EuO crystals can be grown from a solution
containing an excess of europium metal. The mixture is sealed in a molybdenum crucible
and cooled slowly from high temperatures (1950-2000°C).[8] Another method involves
growth from a molten barium-magnesium metal flux at lower temperatures (up to 1000°C).[9]
[10]

e Thin Film Deposition:

o Molecular Beam Epitaxy (MBE): This technique allows for the growth of high-quality,
epitaxial EuO thin films with precise control over thickness and stoichiometry. The process
involves the co-evaporation of elemental europium and oxygen onto a suitable substrate
under ultra-high vacuum conditions.[5][11][12]

o Co-evaporation of Eu and Eu20s: This method is effective for producing films with varying
stoichiometry by controlling the ratio of the evaporated species.[7]

o Topotactic Reduction: This non-ultra-high vacuum technique involves the chemical
reduction of an epitaxially grown Euz03 precursor film to form a single-crystalline EuO film.
[13]

SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is the primary tool for
sensitive measurements of the magnetic properties of materials.

Experimental Protocol:
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e Sample Preparation and Mounting:

o Asmall, weighed sample of EuO (typically a few milligrams of powder or a thin film on a
substrate) is placed in a gelatin capsule or mounted on a sample holder.

o The sample holder is then attached to the SQUID probe.
o Zero-Field-Cooled (ZFC) Measurement:

o The sample is cooled from room temperature to the lowest desired temperature (e.g., 2 K)
in the absence of an external magnetic field.

o At the lowest temperature, a small DC magnetic field (e.g., 100 Oe) is applied.
o The magnetization is then measured as the temperature is slowly increased.[14][15]
e Field-Cooled (FC) Measurement:

o The sample is cooled from above its Curie temperature to the lowest desired temperature
in the presence of a constant DC magnetic field (e.g., 100 Oe).

o The magnetization is measured as the temperature is increased under the same applied
field.[16]

e Magnetic Hysteresis (M-H) Loop:

o At a fixed low temperature (e.g., 5 K), the applied magnetic field is swept through a full
cycle (e.g.,-5 Tto +5 T and back to -5 T).

o The magnetization is measured at each field point to trace the hysteresis loop, from which
the saturation magnetization, remanent magnetization, and coercive field can be
determined.

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the magnetic structure of materials.
Neutrons, having a magnetic moment, interact with the magnetic moments of the atoms in a
crystal, leading to magnetic scattering in addition to nuclear scattering.[17]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/post/What-is-basic-difference-between-ZFC-and-FC-curves-and-what-type-of-information-we-can-be-obtained-from-these-curves
https://www.researchgate.net/figure/Zero-field-cooled-ZFC-and-field-cooled-FC-magnetizations-upon-warming-in-a-magnetic-field_fig1_234874653
https://www.uap-bd.edu/recent-paper-publication/sultan_mahmud_publish_ISSN0973-4589.pdf
https://en.wikipedia.org/wiki/Neutron_diffraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol:

Sample Preparation: A powder sample of EuO is loaded into a sample holder suitable for
low-temperature measurements.

» Data Collection above TC: A neutron diffraction pattern is collected at a temperature well
above the Curie temperature (in the paramagnetic state). This pattern contains only nuclear
scattering peaks and is used to refine the crystal structure.[18]

» Data Collection below TC: A second diffraction pattern is collected at a temperature well
below the Curie temperature (e.g., 4.2 K). This pattern will contain additional magnetic Bragg
peaks due to the long-range ferromagnetic ordering.[18]

e Magnetic Structure Refinement: The positions and intensities of the magnetic Bragg peaks
are used to determine the magnetic structure. For a simple ferromagnet like EuO, the
magnetic peaks will coincide with the nuclear peaks, but their intensities will be enhanced.
The refinement of the data allows for the determination of the magnitude and orientation of
the magnetic moments on the Eu ions.

Specific Heat Measurement

Specific heat measurements are crucial for identifying phase transitions. A sharp anomaly,
often lambda-shaped, in the specific heat versus temperature curve indicates the magnetic
ordering temperature.

Experimental Protocol (using a Physical Property Measurement System - PPMS):

o Sample Mounting: A small, flat sample of EuO is affixed to the sample platform of the PPMS
heat capacity puck using a minimal amount of Apiezon N grease to ensure good thermal
contact.

o Addenda Measurement: The heat capacity of the sample platform and grease (the
"addenda") is measured separately before mounting the sample. This background is
subtracted from the sample measurement.[19][20]

e Heat Capacity Measurement: The PPMS uses a relaxation method. The sample is heated
with a small, known amount of heat, and the subsequent temperature relaxation is
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measured. The heat capacity is determined by fitting this relaxation curve.[21]

o Data Collection: The heat capacity is measured over a range of temperatures, sweeping
through the expected Curie temperature of EuO. The measurement is typically performed in

zero magnetic field to observe the spontaneous magnetic ordering.

Visualizing the Process and Principles

To better illustrate the concepts discussed, the following diagrams are provided.
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Experimental workflow for characterizing EuO's magnetic properties.
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Magnetic ordering of Eu?* spins above and below the Curie temperature.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b072839?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis Parameters

Stoichiometry Doping
(e.g., Eu-rich) (e.g., Gd, Lu)

Material Properties

Carrier Density

Exchange Interaction
(Direct + Indirect/RKKY)

Magngetic Behavior

Curie Temperature (Tc) Saturation Magnetization (Ms)

Click to download full resolution via product page

Influence of synthesis parameters on the magnetic properties of EuO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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